AmmoniumPhosphateMonobasicNH4H2PO4
Overview
Description
Ammonium phosphate monobasic, also known as ammonium dihydrogen phosphate, is a chemical compound with the formula NH4H2PO4. It is a white crystalline solid that is highly soluble in water. This compound is commonly used in fertilizers, fire extinguishers, and as a food additive. It provides essential nutrients such as nitrogen and phosphorus to plants, making it a valuable component in agriculture .
Preparation Methods
Ammonium phosphate monobasic is industrially prepared by the reaction of phosphoric acid with ammonia. The reaction is exothermic and requires careful control of the proportions to ensure the correct product is formed. The chemical equation for this reaction is:
NH3+H3PO4→NH4H2PO4
The resulting solution is then crystallized to obtain the pure compound .
Chemical Reactions Analysis
Ammonium phosphate monobasic undergoes various chemical reactions, including:
Decomposition: When heated, it decomposes into ammonia and phosphoric acid.
Reaction with Bases: It reacts with bases to form ammonium salts and water.
Reaction with Metals: It can react with certain metals to form metal phosphates and release ammonia.
Common reagents used in these reactions include strong acids, bases, and metals. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
Ammonium phosphate monobasic has a wide range of scientific research applications:
Chemistry: It is used in the synthesis of various chemical compounds and as a reagent in analytical chemistry.
Biology: It is employed in the crystallization of proteins and enzymes, aiding in structural studies.
Medicine: It is used in the formulation of certain pharmaceuticals and as a component in some medical treatments.
Industry: It is a key ingredient in fertilizers, providing essential nutrients to plants.
Mechanism of Action
The mechanism of action of ammonium phosphate monobasic involves its dissociation in water to release ammonium and phosphate ions. These ions are readily absorbed by plants, providing essential nutrients for growth. In fire extinguishers, it works by releasing water vapor and forming a protective layer that inhibits combustion .
Comparison with Similar Compounds
Ammonium phosphate monobasic is similar to other ammonium phosphates, such as diammonium phosphate (NH4)2HPO4. it is unique in its specific ratio of ammonium to phosphate, which affects its solubility and reactivity. Other similar compounds include:
- Diammonium phosphate (NH4)2HPO4
- Ammonium phosphate (NH4)3PO4
- Monosodium phosphate (NaH2PO4)
- Potassium dihydrogen phosphate (KH2PO4)
Each of these compounds has distinct properties and applications, making ammonium phosphate monobasic a unique and valuable chemical in various fields .
Properties
CAS No. |
12-61-0 |
|---|---|
Molecular Formula |
C13H19NO2S |
Molecular Weight |
0 |
Synonyms |
AmmoniumPhosphateMonobasicNH4H2PO4 |
Origin of Product |
United States |
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